Cas no 1628293-32-2 (1H-​Imidazolium, 1,​3-​bis(2-​hydroxy-​2,​2-​diphosphonoethyl)​-​, inner salt)

1H-​Imidazolium, 1,​3-​bis(2-​hydroxy-​2,​2-​diphosphonoethyl)​-​, inner salt structure
1628293-32-2 structure
Product Name:1H-​Imidazolium, 1,​3-​bis(2-​hydroxy-​2,​2-​diphosphonoethyl)​-​, inner salt
CAS No:1628293-32-2
MF:C7H16N2O14P4
MW:476.10
CID:4733494
PubChem ID:102236130
Update Time:2024-11-07

1H-​Imidazolium, 1,​3-​bis(2-​hydroxy-​2,​2-​diphosphonoethyl)​-​, inner salt Chemical and Physical Properties

Names and Identifiers

    • 11-Deoxyisomogroside V
    • (2R,3R,4S,5S,6R)-2-[[(2R,3S,4S,5R,6S)-6-[(3R,6R)-6-[(3S,8S,9R,10S,13R,14S,17R)-3-[(2R,3R,4R,5S,6R)-3
    • FS-8374
    • 1628293-32-2
    • 1H-​Imidazolium, 1,​3-​bis(2-​hydroxy-​2,​2-​diphosphonoethyl)​-​, inner salt
    • Inchi: InChI=1S/C60H102O28/c1-24(9-13-35(57(4,5)78)86-55-50(88-54-47(76)42(71)38(67)30(21-63)82-54)43(72)39(68)32(84-55)23-79-51-45(74)40(69)36(65)28(19-61)80-51)25-15-16-60(8)33-12-10-26-27(58(33,6)17-18-59(25,60)7)11-14-34(56(26,2)3)85-52-48(77)44(73)49(31(22-64)83-52)87-53-46(75)41(70)37(66)29(20-62)81-53/h10,24-25,27-55,61-78H,9,11-23H2,1-8H3
    • InChI Key: LTRZINLOFYUEQL-UHFFFAOYSA-N
    • SMILES: CC(CCC(OC1OC(COC2OC(CO)C(O)C(O)C2O)C(O)C(O)C1OC1OC(CO)C(O)C(O)C1O)C(C)(C)O)C1CCC2(C)C3CC=C4C(CCC(OC5OC(CO)C(OC6OC(CO)C(O)C(O)C6O)C(O)C5O)C4(C)C)C3(C)CCC12C |c:53|

Computed Properties

  • Exact Mass: 1270.65576259g/mol
  • Monoisotopic Mass: 1270.65576259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 18
  • Hydrogen Bond Acceptor Count: 28
  • Heavy Atom Count: 88
  • Rotatable Bond Count: 20
  • Complexity: 2320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 34
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 456Ų

1H-​Imidazolium, 1,​3-​bis(2-​hydroxy-​2,​2-​diphosphonoethyl)​-​, inner salt Pricemore >>

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